Cas no 851208-00-9 (2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile)

• Product Name: 2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile
• CAS No: 851208-00-9
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• MDL: MFCD06375939
• CID: 3030605
• PubChem ID: 2463139
• Update Time: 2025-05-20

2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• [3-(2-甲基苯基)-1,2,4-恶二唑-5-基]乙腈
• [3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]acetonitrile
• 2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]acetonitrile
• 2-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)acetonitrile
• Z57981097
• 1,2,4-oxadiazole-5-acetonitrile, 3-(2-methylphenyl)-
• 899-770-6
• 851208-00-9
• AKOS000118483
• MFCD06375939
• 3-(2-Methylphenyl)-1,2,4-oxadiazole-5-acetonitrile
• LS-06058
• H32608
• ALBB-018383
• FM127089
• CS-0224066
• EN300-11767
• 2-(3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl)acetonitrile
• 2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile

• MDL： MFCD06375939
• Inchi： 1S/C11H9N3O/c1-8-4-2-3-5-9(8)11-13-10(6-7-12)15-14-11/h2-5H,6H2,1H3
• InChI Key： IVZIPKXZASMDLS-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 199.074561919Da
• Monoisotopic Mass: 199.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile

Introduction to 2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile (CAS No. 851208-00-9)

2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 851208-00-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic nitrile derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a 1,2,4-oxadiazole core appended with a 2-methylphenyl (anisole) moiety and an acetonitrile group at the 5-position of the oxadiazole ring. Such structural motifs are frequently explored in drug discovery programs owing to their ability to modulate various biological targets.

The 1,2,4-oxadiazole scaffold is a well-documented pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the acetonitrile group not only contributes to the molecular polarity but also serves as a handle for further functionalization via nucleophilic substitution reactions. The 2-methylphenyl substituent introduces lipophilicity and may influence the compound's metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on designing novel oxadiazole derivatives as potential therapeutic agents. The structural motif of 1,2,4-oxadiazole is particularly attractive due to its inherent bioactivity and synthetic accessibility. For instance, studies have demonstrated that oxadiazole-based compounds can interact with enzymes and receptors involved in cancer progression, making them promising candidates for oncology applications. The incorporation of aromatic rings like the 2-methylphenyl group enhances the compound's interaction with biological membranes, potentially improving oral bioavailability.

The chemical synthesis of 2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the formation of the oxadiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent functionalization at the 5-position with an acetonitrile group is achieved through nucleophilic substitution or other coupling strategies. The introduction of the 2-methylphenyl moiety often involves Suzuki or Buchwald-Hartwig coupling reactions, depending on the synthetic route chosen.

The pharmacological evaluation of CAS No. 851208-00-9 has been extensively studied in academic and industrial research settings. Preliminary in vitro assays have suggested that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in cancer cell proliferation. The mechanism of action likely involves interference with critical signaling pathways such as MAPK or PI3K/Akt pathways, which are frequently dysregulated in malignant tumors. Additionally, the compound's interaction with DNA repair enzymes has been explored as a potential therapeutic strategy for enhancing chemotherapeutic efficacy.

Advances in computational chemistry have further accelerated the discovery process for compounds like 2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile. Molecular docking studies have been employed to predict binding affinities and identify key interactions between the compound and target proteins. These virtual screening approaches have helped researchers prioritize candidates for experimental validation, significantly reducing the time and cost associated with hit identification.

The role of 1,2,4-oxadiazole derivatives in addressing neurological disorders has also been an area of active investigation. Experimental evidence suggests that certain oxadiazole-based compounds can modulate neurotransmitter release and receptor activity in brain circuits associated with cognitive function and mood regulation. Given these findings, CAS No. 851208-00-9 may hold promise as a lead compound for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's or Parkinson's disease.

In conclusion,2-3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile (CAS No. 851208-00-9) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry optimization. As research continues to uncover new biological functions and synthetic strategies for oxadiazole derivatives, this compound is poised to contribute meaningfully to future drug development efforts across multiple therapeutic domains.